Cas no 1305341-03-0 (3-tert-butyl-4-chlorobenzene-1-sulfonyl chloride)

• Product Name: 3-tert-butyl-4-chlorobenzene-1-sulfonyl chloride
• CAS No: 1305341-03-0
• MF: C₁₀H₁₂Cl₂O₂S
• MW: 267.172080039978
• CID: 6017754
• PubChem ID: 58268146
• Update Time: 2024-01-15

3-tert-butyl-4-chlorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-chlorobenzene-1-sulfonyl chloride
• VPGGWOFOHOZXQO-UHFFFAOYSA-N
• 3-tert-Butyl-4-chloro-benzenesulfonyl chloride
• 1305341-03-0
• SCHEMBL1762461
• EN300-1611960

• Inchi： 1S/C10H12Cl2O2S/c1-10(2,3)8-6-7(15(12,13)14)4-5-9(8)11/h4-6H,1-3H3
• InChI Key： VPGGWOFOHOZXQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)(C)C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 265.9935062g/mol
• Monoisotopic Mass: 265.9935062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides